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Compound Focus: Bibr 1532

CAS No.: 321674-73-1

Cat. No.: S548586

Get Quote

The table below summarizes the fundamental data for preparing a BIBR1532 stock solution.

Property Description / Value

Molecular Weight 331.36 g/mol [1] [2] [3]

Recommended Solvent DMSO (Dimethyl Sulfoxide) [1] [4] [3]

Typical Stock
Concentration

10 mM (e.g., dissolving in DMSO for a 10 mM solution) [4] [5] [6]

Solubility in DMSO 33.14 mg/mL (100 mM) [1] or 66 mg/mL (~199 mM) [3]

Solubility in Ethanol 8.28 mg/mL (25 mM) [1] or 16 mg/mL [3]

Solubility in Water Insoluble [3]

Storage Store at room temperature (RT); aliquots stored at -80°C are stable for

extended periods [1] [4]

Preparation Protocol: A standard protocol used in research is to dissolve BIBR1532 in DMSO to create a

10 mM stock solution, which is then aliquoted and stored at -80°C to maintain stability [4]. Before use, an

aliquot is thawed and diluted to the desired working concentration in cell culture medium. The final
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concentration of DMSO in cell culture experiments should be kept low (typically ≤0.1%) to avoid

cytotoxicity.

Biological Activity and Research Applications

BIBR1532 is a potent and selective non-nucleosidic inhibitor of telomerase. The table below outlines its core

mechanism and observed effects in various cancer models.

Aspect Details

Mechanism of
Action

Potent, selective, and non-competitive telomerase inhibitor; binds to the active site
of the telomerase reverse transcriptase (TERT) subunit [2] [3] [7].

IC₅₀ (Cell-Free
Assay)

100 nM [2] [3]

Cellular
Effects

Induces telomere shortening, leading to growth arrest, replicative senescence, and
apoptosis in cancer cells after a lag period [1] [4]. Also downregulates TERT

expression and disrupts its extra-telomeric functions [4].

| Reported Working Concentrations | • Feline OSCC cells: 25, 50, 100 µM for 48h [4] • Pancreatic

cancer cells: 80 µM for 3-7 days [5] • NSCLC cells (H460): 20 µM [6] • NSCLC cells (A549): 40 µM [6] •

In vitro (various lines): 2.5 µM for long-term effects on colony formation [2] [3] | | Key Research

Findings | • Enhances radiosensitivity in Non-Small Cell Lung Cancer (NSCLC) [6] [8]. • Promotes anti-

tumor immunity by activating the cGAS-STING pathway when combined with radiotherapy [6]. • Shows

synergistic antitumor activity with chemotherapeutic drugs (e.g., cisplatin, doxorubicin) [7]. • Depletes

cancer stem cells (CSCs) in pancreatic cancer models [5]. |

Experimental Workflow and Mechanism of Action

The following diagram illustrates a typical workflow for using BIBR1532 in a cell-based experiment and its

primary mechanism of action.
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Important Considerations for Researchers

Cytotoxicity: BIBR1532 can exhibit direct, dose-dependent cytotoxicity at relatively high
concentrations (e.g., tens of micromolar) in some cancer cell lines [2] [8]. However, many studies

focus on its long-term, telomere-length-dependent effects at lower, non-toxic doses [8].
Delayed Effect: The classical telomere-shortening effect of telomerase inhibition requires multiple

cell divisions to manifest. The timing for observing growth arrest or senescence is cell line-specific
and depends on initial telomere length [1].

Combination Therapy: BIBR1532 shows significant promise as an adjuvant. Research indicates it
can sensitize cancer cells to radiotherapy [6] [8] and various chemotherapeutic agents like cisplatin
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and doxorubicin, often through synergistic interactions [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [BIBR1532 Stock Solution Preparation]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548586#bibr1532-stock-solution-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938
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